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Compound of Interest

Compound Name: L2H17

Cat. No.: B1193118

For Immediate Reference: Key Safety and Disposal Information for L2ZH17

This document provides essential guidance for the safe handling and disposal of L2H17, a
chalcone derivative with noted anti-inflammatory and chemopreventive properties.
Researchers, scientists, and drug development professionals must adhere to these procedures
to ensure personal safety and environmental compliance. The following information is based on
the hazardous properties of similar chemical compounds, given the absence of a specific
Safety Data Sheet (SDS) for L2H17. A representative SDS for a related chalcone derivative
indicates that L2H17 should be handled as a hazardous substance.

Hazard Profile and Safety Summary

L2H17 is classified with multiple hazards, requiring careful handling at all stages, including
disposal. The primary hazards are:

Harmful if swallowed (Acute toxicity, Oral, Category 4)

May cause an allergic skin reaction (Skin sensitization, Category 1)

Causes serious eye damage (Serious eye damage, Category 1)

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

Very toxic to aquatic life (Short-term (acute) aquatic hazard, Category 1)
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» Harmful to aquatic life with long lasting effects (Long-term (chronic) aquatic hazard, Category
3)

Personal Protective Equipment (PPE) is mandatory when handling L2H17. This includes, but is
not limited to, safety goggles, face shields, chemical-resistant gloves, and a lab coat. All
handling should be performed in a well-ventilated area or a chemical fume hood.

Quantitative Data

Property Value Reference
Melting Point 136 - 140 °C (277 - 284 °F)

Acute Toxicity, Oral Category 4

Eye Damage Category 1

Skin Sensitization Category 1

Aquatic Hazard (Acute) Category 1

Aquatic Hazard (Chronic) Category 3

Experimental Protocols

Spill Clean-up Protocol:

In the event of a spill, evacuate the area and ensure adequate ventilation. Avoid breathing dust.
Wear appropriate PPE as outlined above. For a dry spill, carefully sweep or scoop the material
into a designated, labeled waste container, avoiding dust generation. For a wet spill, absorb
with an inert, non-combustible material such as sand or earth, and place in a sealed container
for disposal. Do not allow the substance to enter drains or waterways. Following clean-up,
wash the area thoroughly.

Disposal Procedures

Proper disposal of L2H17 is critical to prevent harm to human health and the environment. All
waste containing L2H17 must be treated as hazardous waste.

Step-by-Step Disposal Guide:
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Segregation: Do not mix L2H17 waste with other waste streams. Keep it in a separate,
clearly labeled, and sealed container.

Containerization: Use a chemically resistant, leak-proof container for all L2ZH17 waste. This
includes contaminated labware (e.g., pipette tips, vials), PPE, and spill clean-up materials.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"L2H17," and a clear description of the hazards (e.g., "Toxic," "Environmental Hazard").

Storage: Store the sealed waste container in a designated, secure hazardous waste
accumulation area. This area should be well-ventilated and away from incompatible
materials.

Disposal: Arrange for collection by a licensed hazardous waste disposal contractor. Provide
the contractor with a full hazard profile of the waste. Do not attempt to dispose of L2H17
down the drain or in regular trash.

Visualized Workflow
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Caption: L2H17 Disposal Workflow.
 To cite this document: BenchChem. [Safe Disposal of L2H17: A Guide for Laboratory

Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193118#|2h17-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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